Cas no 477870-74-9 ((E)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-N-(4-METHYLBENZYL)-2-PROPENAMIDE)

• Product Name: (E)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-N-(4-METHYLBENZYL)-2-PROPENAMIDE
• CAS No: 477870-74-9
• MF: C₂₄H₂₁ClFNO₂
• MW: 409.880449056625
• CID: 5264653
• Update Time: 2025-08-03

(E)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-N-(4-METHYLBENZYL)-2-PROPENAMIDE Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-N-(4-METHYLBENZYL)-2-PROPENAMIDE
• (2E)-3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-N-[(4-methylphenyl)methyl]prop-2-enamide
• 2-Propenamide, 3-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-N-[(4-methylphenyl)methyl]-
• (E)-3-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-N-[(4-methylphenyl)methyl]prop-2-enamide
• (E)-3-{4-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-N-(4-methylbenzyl)-2-propenamide

• Inchi： 1S/C24H21ClFNO2/c1-17-5-7-19(8-6-17)15-27-24(28)14-11-18-9-12-20(13-10-18)29-16-21-22(25)3-2-4-23(21)26/h2-14H,15-16H2,1H3,(H,27,28)/b14-11+
• InChI Key： WGTZRMBVIBBNIL-SDNWHVSQSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(/C=C/C(NCC2C=CC(C)=CC=2)=O)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 527
• XLogP3: 5.7
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides